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Compound of Interest

Compound Name:
2-Ethoxynaphthalene-1-

carboxamide

Cat. No.: B3161686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the safe and compliant disposal of 2-
Ethoxynaphthalene-1-carboxamide, a research chemical for which a specific Safety Data

Sheet (SDS) may not be readily available. In the absence of specific hazard data, this

compound must be handled as a hazardous substance.

Pre-Disposal Hazard Assessment
Given the lack of a specific Safety Data Sheet for 2-Ethoxynaphthalene-1-carboxamide, a

conservative approach to its handling and disposal is mandatory. The hazards of structurally

related compounds and constituent functional groups should be considered.

Structural Analogue: 2-Ethoxynaphthalene is known to be an irritant.[1][2][3]

Functional Group: The carboxamide group is a common functional group in many

pharmaceutical compounds.[4]

Based on this information, 2-Ethoxynaphthalene-1-carboxamide should be presumed to be,

at a minimum, an irritant and potentially possess other unknown toxicities. Therefore, it must be

disposed of as hazardous chemical waste.

Personal Protective Equipment (PPE)
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Standard laboratory PPE must be worn at all times when handling 2-Ethoxynaphthalene-1-
carboxamide for disposal.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) must be worn. Gloves

should be inspected before use and disposed of as contaminated waste after handling the

chemical.

Eye Protection: Safety glasses with side-shields or chemical safety goggles are required.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure is

necessary.

Disposal Protocol
The disposal of 2-Ethoxynaphthalene-1-carboxamide must be managed through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal company.[5][6] Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[6][7][8]

Step 1: Waste Collection

Collect waste 2-Ethoxynaphthalene-1-carboxamide in a designated, compatible, and

properly sealed waste container.[6][9] The container must be in good condition, free from

leaks or damage, and have a secure, leak-proof closure.[6]

If the compound is in its solid form, it should be collected as solid waste.

If it is in a solution, it should be collected as liquid waste. Do not mix with incompatible waste

streams. For instance, keep organic solvent solutions separate from aqueous solutions.

Step 2: Waste Container Labeling

Properly label the hazardous waste container. The label must include the words "Hazardous

Waste."[7][10]

The full chemical name, "2-Ethoxynaphthalene-1-carboxamide," must be clearly written.

Avoid using abbreviations or chemical formulas.[7]
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Indicate the quantity of the waste in the container.

Include the date of waste generation and the location (e.g., laboratory room number).[7]

The name and contact information of the principal investigator or responsible researcher

must also be on the label.[7]

Step 3: Waste Segregation and Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[10][11]

The SAA must be under the control of laboratory personnel and located at or near the point

of generation.[6][12]

Segregate the waste container from incompatible materials. As a general precaution, store it

away from strong oxidizing agents, acids, and bases.[11][13]

Step 4: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow all institutional procedures for waste pickup, which may include completing a

chemical waste manifest or online request form.

Quantitative Data Summary
While no specific quantitative data for 2-Ethoxynaphthalene-1-carboxamide is available, the

table below summarizes relevant information for the related compound, 2-Ethoxynaphthalene.
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Property
Value for 2-
Ethoxynaphthalene

Source

Molecular Formula C12H12O [13]

Molecular Weight 172.23 g/mol [13]

Melting Point 37 - 38 °C [13]

Boiling Point 282 °C [1]

Density 1.064 g/cm³ [1]

Experimental Protocols
As this document pertains to disposal, no experimental protocols are cited.

Visual Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical with limited safety information, such as 2-Ethoxynaphthalene-1-
carboxamide.
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Start: Need to dispose of
2-Ethoxynaphthalene-1-carboxamide

Is a specific Safety Data Sheet (SDS)
available for this compound?

Assume the compound is hazardous.
Consult EHS guidelines.

No

Wear appropriate Personal
Protective Equipment (PPE):
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Yes
(Follow SDS guidelines)

Collect waste in a compatible,
sealed container.

Label container with:
- 'Hazardous Waste'
- Full chemical name
- Quantity and date

- PI name and lab location

Store in a designated Satellite
Accumulation Area (SAA).

Segregate from incompatibles.

Contact Environmental Health &
Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for a research chemical with no available SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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